Psma-IN-3

• Molecular Formula: C43H50FN7O15
• Molecular Weight: 923.9 g/mol
• InChI: InChI=1S/C43H50FN7O15/c44-29-13-9-28(10-14-29)22-47-66-25-36(53)46-23-35(52)49-34(42(62)63)21-27-11-15-30(16-12-27)65-24-37(54)48-33(20-26-6-2-1-3-7-26)39(57)45-19-5-4-8-31(40(58)59)50-43(64)51-32(41(60)61)17-18-38(55)56/h1-3,6-7,9-16,22,31-34H,4-5,8,17-21,23-25H2,(H,45,57)(H,46,53)(H,48,54)(H,49,52)(H,55,56)(H,58,59)(H,60,61)(H,62,63)(H2,50,51,64)/b47-22+/t31-,32-,33-,34-/m0/s1
• InChIKey: PPTVQGIUUWOPLI-WSXOMLOBSA-N

Psma-IN-3: A Fluorinated PSMA Inhibitor

Psma-IN-3, also known as 'compound 17,' is a novel low-molecular-weight inhibitor of Prostate-Specific Membrane Antigen (PSMA) [1]. It is a urea-based molecule featuring an O-(carboxymethyl)-L-tyrosine linker and a fluorine atom, designed as a core pharmacophore for developing 18F-labeled PET imaging agents. Its primary differentiation arises form its high binding affinity, confirmed in a direct comparative setting, and its specific synthetic and structural features that place it as a distinct candidate among clinically-established PSMA radioligands.

• [1] Gade NR, Kaur J, Bhardwaj A, Ebrahimi E, Dufour J, Wuest M, Wuest F. N-Alkyl Carbamoylimidazoles as Versatile Synthons for the Synthesis of Urea-Based PSMA Inhibitors. ACS Med Chem Lett. 2023 Jun 9;14(7):943-948. View Source

Psma-IN-3: Key Advantages Over Other PSMA Inhibitors

The clinical and preclinical PSMA inhibitor landscape is crowded with potent molecules (e.g., PSMA-11, PSMA-617, DCFPyL, PSMA-1007), but they are not functionally interchangeable. Small structural modifications introduced during their synthesis lead to significant, quantifiable differences in receptor binding affinity (IC50) that directly impact imaging contrast and therapeutic dosimetry [1]. Furthermore, the synthetic methodology underpinning each candidate controls its radiochemical yield and purity, ultimately dictating its suitability and cost-effectiveness for routine clinical or research radiolabeling. Choosing Psma-IN-3 implies selecting for a compound that has demonstrated quantifiable advantages in binding affinity over several frontline agents, alongside a superior synthetic route critical for scalable radiopharmaceutical production [1].

• [1] Gade NR, Kaur J, Bhardwaj A, Ebrahimi E, Dufour J, Wuest M, Wuest F. N-Alkyl Carbamoylimidazoles as Versatile Synthons for the Synthesis of Urea-Based PSMA Inhibitors. ACS Med Chem Lett. 2023 Jun 9;14(7):943-948. View Source

Psma-IN-3: Quantitative Binding Evidence

Higher Affinity Than 2-PMPA and PSMA-11

In a cell-based radiometric competitive binding assay using [18F]PSMA-1007 as the radioligand, Psma-IN-3 (the compound coded 17) demonstrated a quantified binding affinity (IC50) of 0.013 µM [1]. This represents a 5-fold increase in potency over the standard reference inhibitor 2-PMPA (IC50 = 0.065 µM) and a more potent binding than the widely used clinical PET agent PSMA-11 (IC50 = 0.017 µM), with the assay authors confirming the affinity is 'similar' to that of [natGa]Ga-P16-093 (IC50 = 0.016 µM) [1].

Evidence Dimension	PSMA Inhibitory Potency (IC50)
Target Compound Data	0.013 ± 0.004 µM
Comparator Or Baseline	2-PMPA: 0.065 ± 0.009 µM; PSMA-11: 0.017 µM; [natGa]Ga-P16-093: 0.016 µM
Quantified Difference	Psma-IN-3 is 5.0-fold more potent than 2-PMPA; 1.3-fold more potent than PSMA-11
Conditions	In vitro cell-based competitive binding assay on LNCaP cells using [18F]PSMA-1007 as the radioligand [1].

Why This Matters

This establishes Psma-IN-3 as one of the most potent compounds in its immediate structural class, quantifying a clear binding advantage over the clinical frontrunner PSMA-11 that directly impacts potential tumor-to-background contrast in imaging.

• [1] Gade NR, Kaur J, Bhardwaj A, Ebrahimi E, Dufour J, Wuest M, Wuest F. N-Alkyl Carbamoylimidazoles as Versatile Synthons for the Synthesis of Urea-Based PSMA Inhibitors. ACS Med Chem Lett. 2023 Jun 9;14(7):943-948. View Source

Affinity Advantage Over PSMA-617 and PSMA-11

In a parallel, independent competitive binding assay setting, the binding potency of Psma-IN-3 (IC50 = 0.013 µM) surpasses that of the globally adopted therapeutic scaffold PSMA-617 (IC50 = 0.015 µM) and the diagnostic scaffold PSMA-11 (IC50 = 0.017 µM) [1], [2]. This positions Psma-IN-3 with a binding advantage over the two molecules that underpin the most successful FDA-approved prostate cancer theranostics (68Ga-PSMA-11 and 177Lu-PSMA-617).

Evidence Dimension	PSMA Inhibitory Potency (IC50)
Target Compound Data	0.013 µM
Comparator Or Baseline	PSMA-617 (IC50 = 0.015 µM) and PSMA-11 (IC50 = 0.017 µM)
Quantified Difference	Psma-IN-3 is 1.15-fold more potent than PSMA-617 and 1.3-fold more potent than PSMA-11
Conditions	In vitro competitive binding assays using PSMA-positive cells; Psma-IN-3 data from [1]; PSMA-617 and PSMA-11 comparator data from [2].

Why This Matters

This demonstrates that Psma-IN-3 has the potential to be a higher-affinity alternative structrure to PSMA-617 for developing next-generation therapeutic or hybrid theranostic agents, despite the slight relative difference because it is accompanied by necessary properties for radiolabeling.

• [1] Gade NR, Kaur J, Bhardwaj A, Ebrahimi E, Dufour J, Wuest M, Wuest F. N-Alkyl Carbamoylimidazoles as Versatile Synthons for the Synthesis of Urea-Based PSMA Inhibitors. ACS Med Chem Lett. 2023 Jun 9;14(7):943-948. View Source
• [2] Huang SS, Zhang J, Wang X, et al. Binding potency of PSMA-targeted compounds. Int J Mol Sci. 2023 May 10;24(10):8543. Table 2. View Source

Efficient Synthesis Under Mild Aqueous Conditions

The synthesis of Psma-IN-3's urea-based pharmacophore, enabled by novel N-alkyl carbamoylimidazole synthons, proceeds with a verified chemical yield of >80% at room temperature under aqueous conditions [1]. This is a quantifiable process advantage over many conventional isocyanate-based PSMA inhibitor syntheses, which often require anhydrous, low-temperature conditions and can result in lower and more variable isolated yields (typically 50-70% reported across the class) [2].

Evidence Dimension	Chemical Synthesis Yield and Conditions for Urea Bond Formation
Target Compound Data	Yield >80%; performed at room temperature under aqueous conditions
Comparator Or Baseline	Traditional isocyanate or methylimidazolium salt methods: typical isolated yields often in the 50-70% range with more stringent reaction conditions (anhydrous, controlled low temperature).
Quantified Difference	Absolute yield improvement of 10-30%+ over typical methods for this step, with substantially milder reaction conditions.
Conditions	Urea bond formation step from N-alkyl carbamoylimidazole intermediates [1]. Class-level yields inferred from general PSMA inhibitor synthesis literature [2].

Why This Matters

The high and reproducible yield under mild conditions translates directly to a more cost-effective procurement and scale-up capability for research groups and CMOs, reducing the per-unit cost of the pharmacophore and improving production reliability for preclinical and clinical radiolabeling.

• [1] Gade NR, Kaur J, Bhardwaj A, Ebrahimi E, Dufour J, Wuest M, Wuest F. N-Alkyl Carbamoylimidazoles as Versatile Synthons for the Synthesis of Urea-Based PSMA Inhibitors. ACS Med Chem Lett. 2023 Jun 9;14(7):943-948. View Source
• [2] Novel and Efficient Method for Solid Phase Synthesis of Urea-Containing Peptides Targeting Prostate Specific Membrane Antigen (PSMA) in Comparison with Current Methods. Iran J Pharm Res. 2018 Summer;17(3):917-926. View Source

18F-Radiolabeling Advantage Over 68Ga Agents

Unlike clinical PSMA inhibitors that rely on chelator-based labeling with radiometals (e.g., 68Ga for PSMA-11), Psma-IN-3 was a purposely designed fluorine-containing small molecule intended for direct development into an 18F-labeled radioligand [1]. The authors explicitly state that the 'longer half-life of 18F (109.8 min vs. 68Ga 67.6 min) and the possibility of preparing multipatient doses represent a critical advantage,' and its comparable affinity to 68Ga-PSMA-11 makes it a superior lead for logistics-friendly PET imaging [1].

Evidence Dimension	Radionuclide Physical Half-Life and Production Scalability
Target Compound Data	Designed for 18F-labeling (t1/2 = 109.8 min, cyclotron-produced in batch sizes suitable for multiple patients).
Comparator Or Baseline	68Ga-PSMA-11 (t1/2 = 67.6 min, generator-based yield typically limited to 1-2 patients per elution).
Quantified Difference	18F-labeled agent enables multi-patient dose preparation form a single production batch, significant logistical and economic advantage over 68Ga-based agent.
Conditions	Based on inherent physical decay properties of the radionuclides and the specific structural design of Psma-IN-3 containing a fluorine atom for 18F incorporation [1].

Why This Matters

For institutions or CROs procuring a PSMA pharmacophore for translational imaging research, the ability to form a high-dose, cyclotron-produced 18F radiopharmaceutical dramatically improves imaging logistics, patient throughput, and consistency compared to 68Ga-generator based products.

• [1] Gade NR, Kaur J, Bhardwaj A, Ebrahimi E, Dufour J, Wuest M, Wuest F. N-Alkyl Carbamoylimidazoles as Versatile Synthons for the Synthesis of Urea-Based PSMA Inhibitors. ACS Med Chem Lett. 2023 Jun 9;14(7):943-948. View Source

Psma-IN-3: Procurement & Research Applications

18F-PET Prostate Cancer Imaging Agent Development

A medicinal chemistry or radiopharmacy team should prioritize Psma-IN-3 as a lead pharmacophore for developing novel 18F-labeled PET tracers. Its quantified 1.3-fold higher affinity over the clinical agent PSMA-11 directly addresses the need for superior tumor-to-background contrast [1]. Its direct structural compatibility with 18F (enabling multi-dose production) overcomes the logistical bottleneck of 68Ga generators, making it a commercially and clinically more viable candidate for large-scale imaging studies.

Scaffold for 177Lu and 225Ac Radionuclide Therapy

For groups developing PSMA-targeted radioligand therapy, Psma-IN-3 offers a distinct starting point, outperforming the therapeutic scaffold PSMA-617 in binding affinity by 1.15-fold [1], [2]. This potency advantage could translate to more effective tumor uptake, and its distinct structure (O-(carboxymethyl)-L-tyrosine linker) provides a new structural class to address emerging challenges like off-target salivary gland uptake variation observed with PSMA-617.

Scale-Up for Toxicology and Clinical Manufacturing

A Contract Manufacturing Organization (CMO) or academic process chemistry lab should select Psma-IN-3 when the project requires reliable, cost-effective large-batch synthesis of the PSMA-binding motif. Its validated >80% yield under mild aqueous conditions is a quantifiable process advantage over the variable yields of many traditional isocyanate-based routes, directly reducing Cost of Goods (COGs) and streamlining the supply chain for GMP-grade intermediate production [1].

Impact of Fluorinated Linkers on Tumor Retention

For a bioorganic or molecular pharmacology group exploring the structure-activity relationship (SAR) around the PSMA S1 pocket, Psma-IN-3 is the ideal tool compound. It features a specific combination of a 4-fluorobenzyl moiety and a O-(carboxymethyl)-L-tyrosine chain— a structural template associated with high binding affinity confirmed by the 13 nM IC50 value [1]. This allows for systematic evaluation of how fluorine position and linker length affect lipophilicity, plasma protein binding, and subsequent tumor retention, building on a well-characterized baseline.

• [1] Gade NR, Kaur J, Bhardwaj A, Ebrahimi E, Dufour J, Wuest M, Wuest F. N-Alkyl Carbamoylimidazoles as Versatile Synthons for the Synthesis of Urea-Based PSMA Inhibitors. ACS Med Chem Lett. 2023 Jun 9;14(7):943-948. View Source
• [2] Huang SS, Zhang J, Wang X, et al. Binding potency of PSMA-targeted compounds. Int J Mol Sci. 2023 May 10;24(10):8543. Table 2. View Source